Cas no 2138113-20-7 (2-Propylindolizin-6-amine)

2-Propylindolizin-6-amine is a heterocyclic organic compound featuring an indolizine core substituted with a propyl group at the 2-position and an amine functional group at the 6-position. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The amine group offers versatility for further derivatization, enabling the synthesis of novel bioactive molecules. Its indolizine scaffold is of particular interest due to its presence in various pharmacologically active compounds. The propyl substituent may influence lipophilicity, potentially enhancing membrane permeability in drug discovery contexts. This compound serves as a valuable intermediate for the development of new therapeutic agents and functional materials.

2-Propylindolizin-6-amine structure

Product Name:2-Propylindolizin-6-amine

CAS No:2138113-20-7

MF:C₁₁H₁₄N₂

MW:174.242262363434

CID:6594853

PubChem ID:165497736

Update Time:2025-10-31

2-Propylindolizin-6-amine Chemical and Physical Properties

Names and Identifiers

- 2-propylindolizin-6-amine
- EN300-1154599
- 2138113-20-7
- 2-Propylindolizin-6-amine
- Inchi： 1S/C11H14N2/c1-2-3-9-6-11-5-4-10(12)8-13(11)7-9/h4-8H,2-3,12H2,1H3
- InChI Key： VKWUTJLVTMXWBY-UHFFFAOYSA-N
- SMILES： N12C=C(C=CC1=CC(=C2)CCC)N

Computed Properties

Exact Mass: 174.115698455g/mol
Monoisotopic Mass: 174.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30.4Å²

2-Propylindolizin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1154599-1.0g	2-propylindolizin-6-amine	2138113-20-7		1g	$0.0	2023-06-09

2-Propylindolizin-6-amine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. Agricultural

Analyst, 1936,61, 569-570
4. Ambidentate coordination in hydrogen bonded dimethyl sulfoxide, (CH3)2SO⋯H3O+, and in dichlorobis(dimethyl sulfoxide) palladium(ii) and platinum(ii) solid solvates, by vibrational and sulfur K-edge X-ray absorption spectroscopy†

Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

Additional information on 2-Propylindolizin-6-amine

Comprehensive Overview of 2-Propylindolizin-6-amine (CAS No. 2138113-20-7): Properties, Applications, and Research Insights

2-Propylindolizin-6-amine (CAS No. 2138113-20-7) is a specialized organic compound belonging to the indolizine class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a propyl side chain and an amine functional group, makes it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways. The compound’s molecular stability and bioavailability have also made it a subject of interest in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-Propylindolizin-6-amine has surged due to their versatility in small-molecule therapeutics. A growing body of literature highlights its role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine. For instance, its structural analogs have shown efficacy in preclinical studies for neurodegenerative diseases, a hot topic in 2024’s biomedical research. Additionally, its synthetic accessibility and scalability make it a viable candidate for industrial applications.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for optimizing its drug-likeness. These attributes are frequently searched by chemists and formulators aiming to improve ADME profiles (Absorption, Distribution, Metabolism, Excretion). Furthermore, 2-Propylindolizin-6-amine’s potential in catalysis and material science is under investigation, reflecting broader interdisciplinary interest. Its compatibility with green chemistry principles also resonates with the global push for sustainable synthesis methods.

From a commercial perspective, 2-Propylindolizin-6-amine is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Suppliers and manufacturers emphasize its purity standards and regulatory compliance, addressing FAQs about batch-to-batch consistency and storage conditions. The compound’s patent landscape is another area of interest, with queries about its intellectual property status and licensing opportunities trending in 2024.

In summary, 2-Propylindolizin-6-amine (CAS No. 2138113-20-7) represents a convergence of scientific innovation and industrial applicability. Its relevance to drug development, sustainable chemistry, and material design ensures its prominence in both academic and commercial spheres. As research advances, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.